Cas no 400877-37-4 (1-(4-chlorophenyl)-1H-pyrazol-4-ylmethanamine)
400877-37-4 structure
Product Name:1-(4-chlorophenyl)-1H-pyrazol-4-ylmethanamine
CAS No:400877-37-4
MF:C10H10ClN3
MW:207.659500598907
CID:925282
PubChem ID:24702098
Update Time:2023-11-22
1-(4-chlorophenyl)-1H-pyrazol-4-ylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- (1-(4-Chlorophenyl)-1H-pyrazol-4-yl)methanamine
- 400877-37-4
- Z317041896
- AKOS000182650
- CHEMBL4533372
- [1-(4-chlorophenyl)-1H-pyrazol-4-yl]methanamine
- EN300-80192
- AM20040401
- [1-(4-chlorophenyl)pyrazol-4-yl]methanamine
- 1-(4-chlorophenyl)-1H-pyrazol-4-ylmethanamine
-
- Inchi： 1S/C10H10ClN3/c11-9-1-3-10(4-2-9)14-7-8(5-12)6-13-14/h1-4,6-7H,5,12H2
- InChI Key： VXQNZOAYORCEEM-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)N1C=C(C=N1)CN
Computed Properties
- Exact Mass: 207.0563250g/mol
- Monoisotopic Mass: 207.0563250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 340.9±27.0 °C at 760 mmHg
- Flash Point: 160.0±23.7 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
1-(4-chlorophenyl)-1H-pyrazol-4-ylmethanamine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-chlorophenyl)-1H-pyrazol-4-ylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C612245-10mg |
[1-(4-chlorophenyl)-1H-pyrazol-4-yl]methanamine |
400877-37-4 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C612245-50mg |
[1-(4-chlorophenyl)-1H-pyrazol-4-yl]methanamine |
400877-37-4 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C612245-100mg |
[1-(4-chlorophenyl)-1H-pyrazol-4-yl]methanamine |
400877-37-4 | 100mg |
$ 275.00 | 2022-06-06 | ||
| Chemenu | CM277964-1g |
(1-(4-Chlorophenyl)-1H-pyrazol-4-yl)methanamine |
400877-37-4 | 95% | 1g |
$426 | 2023-02-02 | |
| A2B Chem LLC | AG15977-50mg |
(1-(4-chlorophenyl)-1H-pyrazol-4-yl)methanamine |
400877-37-4 | 90% | 50mg |
$206.00 | 2024-04-20 | |
| A2B Chem LLC | AG15977-100mg |
(1-(4-chlorophenyl)-1H-pyrazol-4-yl)methanamine |
400877-37-4 | 90% | 100mg |
$289.00 | 2024-04-20 | |
| A2B Chem LLC | AG15977-250mg |
(1-(4-chlorophenyl)-1H-pyrazol-4-yl)methanamine |
400877-37-4 | 90% | 250mg |
$401.00 | 2024-04-20 | |
| A2B Chem LLC | AG15977-500mg |
(1-(4-chlorophenyl)-1H-pyrazol-4-yl)methanamine |
400877-37-4 | 90% | 500mg |
$610.00 | 2024-04-20 | |
| A2B Chem LLC | AG15977-1g |
(1-(4-chlorophenyl)-1H-pyrazol-4-yl)methanamine |
400877-37-4 | 90% | 1g |
$771.00 | 2024-04-20 | |
| A2B Chem LLC | AG15977-2.5g |
(1-(4-chlorophenyl)-1H-pyrazol-4-yl)methanamine |
400877-37-4 | 90% | 2.5g |
$1478.00 | 2024-04-20 |
1-(4-chlorophenyl)-1H-pyrazol-4-ylmethanamine Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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